N-(2-(4-(5-methylisoxazole-3-carbonyl)piperazin-1-yl)ethyl)-4-oxo-4H-chromene-2-carboxamide hydrochloride
Description
N-(2-(4-(5-methylisoxazole-3-carbonyl)piperazin-1-yl)ethyl)-4-oxo-4H-chromene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C21H23ClN4O5 and its molecular weight is 446.89. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-(5-methylisoxazole-3-carbonyl)piperazin-1-yl)ethyl)-4-oxo-4H-chromene-2-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-(5-methylisoxazole-3-carbonyl)piperazin-1-yl)ethyl)-4-oxo-4H-chromene-2-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Inflammatory Applications
This compound has been evaluated for its in vivo anti-inflammatory properties . In a study, it was found to be a potent anti-inflammatory agent in a carrageenan-induced albino rat paw edema assay, exhibiting 92.85–93.57% edema inhibition after 5 hours . This suggests that it could be used in the development of new anti-inflammatory drugs.
Ulcerogenic Activity
The compound has also been studied for its ulcerogenic activity . It was found to have a lower ulcer index (2.5) than the standard diclofinac sodium (6.15), indicating that it may cause fewer side effects related to ulcer generation .
Antimicrobial Activity
The compound has demonstrated good antimicrobial activity against bacteria such as Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis . This suggests potential applications in the development of new antimicrobial agents.
Molecular Docking Studies
Molecular docking studies have been conducted with this compound to understand its possible binding modes, interactions, and docking scores with the active site of the cyclooxygenase-2 enzyme . This information is valuable for drug design and optimization.
ADMET Studies
In silico absorption, distribution, metabolism, and excretion–toxicity (ADMET) studies have been performed with this compound . The results suggest that these derivatives have good oral drug-like behavior and non-toxic nature, which is crucial for the development of safe and effective drugs .
Synthesis of Isoxazole-Based Amides
This compound has been used in the synthesis of some isoxazole-based amides . These amides were characterized by analysis of spectroscopic data and evaluated for their biological activities .
properties
IUPAC Name |
N-[2-[4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl]ethyl]-4-oxochromene-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O5.ClH/c1-14-12-16(23-30-14)21(28)25-10-8-24(9-11-25)7-6-22-20(27)19-13-17(26)15-4-2-3-5-18(15)29-19;/h2-5,12-13H,6-11H2,1H3,(H,22,27);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCCFMMQOUVPQKA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)N2CCN(CC2)CCNC(=O)C3=CC(=O)C4=CC=CC=C4O3.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN4O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-(5-methylisoxazole-3-carbonyl)piperazin-1-yl)ethyl)-4-oxo-4H-chromene-2-carboxamide hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9-(3,5-dimethylphenyl)-1,7-dimethyl-3-(2-oxopropyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/no-structure.png)
![7-(2-fluorophenyl)-3-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione](/img/structure/B2447562.png)
![(Z)-methyl 2-(6-chloro-2-((4-(morpholinosulfonyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2447568.png)
![2-[(4-Methoxybenzyl)amino]-5-nitrobenzonitrile](/img/structure/B2447570.png)
![2-((1-(2-(dimethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide](/img/structure/B2447575.png)
![N-(2-(dimethylamino)ethyl)-2-((4-methoxyphenyl)thio)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide hydrochloride](/img/structure/B2447576.png)
![N-Methyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-1H-indazole-3-carboxamide](/img/structure/B2447580.png)
![[5-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-oxazol-4-yl]methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate](/img/structure/B2447581.png)
